erythro-Guaiacylglycerol |A-sinapyl ether 7-O-glucoside

• IUPAC Name: 2-[3-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-2-[4-(3-hydroxyprop-1-enyl)-2,6-dimethoxyphenoxy]propoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• InChI: InChI=1S/C27H36O13/c1-35-17-11-15(6-7-16(17)31)25(40-27-24(34)23(33)22(32)20(12-29)39-27)21(13-30)38-26-18(36-2)9-14(5-4-8-28)10-19(26)37-3/h4-7,9-11,20-25,27-34H,8,12-13H2,1-3H3
• InChI Key: BPUKWANBFFNAJE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC(CO)C(C2=CC(=C(C=C2)O)OC)OC3C(C(C(C(O3)CO)O)O)O)OC)C=CCO
• Molecular Formula: C27H36O13
• Molecular Weight: 568.6 g/mol

Description

Synthesis Analysis

The synthesis of GGSE and related compounds has been studied in the context of Eucommia ulmoides, a plant species. Four 8-O-4′ neolignans, including GGSE, were synthesized. Their erythro and threo diastereomers were separated through acetonide derivatives, intermediates of the synthesis.

Chemical Reactions Analysis

The chemical reactions involved in the formation of GGSE and related compounds have been investigated. The occurrence of diastereoselective formation of erythro-GGSE by cross coupling of coniferyl and sinapyl alcohols is suggested.

Scientific Research Applications

Structural Characterization and Spectroscopic Analysis

Erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside has been studied for its structural properties. Notably, the isolation and structural elucidation of this compound and its derivatives from various plants have been achieved through comprehensive NMR, MS, and chemical analyses. These studies have provided detailed insights into the molecular structure and spectroscopic characteristics of this compound, contributing to a deeper understanding of its chemical nature (Machida, Sakamoto, & Kikuchi, 2008), (Liao, Wu, & Yue, 2006), (Feng et al., 2009).

Biosynthesis and Stereochemistry

Research has delved into the biosynthesis and stereochemistry of neolignans, including erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside. These studies have examined the diastereoselective formation of these compounds, shedding light on the biological pathways and enzymatic processes involved in their synthesis. Such research contributes to the fundamental understanding of plant biochemistry and could have implications for biotechnological applications (Lourith, Katayama, & Suzuki, 2005), (Lourith, Katayama, Ishikawa, & Suzuki, 2005).

Vibrational Spectroscopy and Theoretical Analysis

Studies have utilized terahertz time-domain spectroscopy and Raman spectroscopy, complemented by density functional theory calculations, to characterize the vibrational spectra of erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside. These analyses provide insights into the molecular vibrations and structural properties, contributing to the understanding of lignin and its derivatives at a molecular level (Su et al., 2015).

Investigation of Chemical Constituents

Several studies have focused on isolating and identifying the chemical constituents of various plants, with erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside being one of the compounds of interest. These investigations contribute to the broader understanding of plant chemistry and potential applications of these compounds in various fields (Sakushima et al., 2003), (Lee et al., 2015).

Lignin Chemistry and Decomposition

Research has also explored the role of erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside in lignin chemistry, specifically its reactions in ionic liquids and the mechanism of lignin liquefaction. These studies contribute to the understanding of lignin decomposition and potential applications in biofuels and material science (Kubo et al., 2008), (Lin, Yao, & Shiraishi, 2001).